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Compound of Interest

Compound Name: 2-Methoxyethyl methanesulfonate

Cat. No.: B041135 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Methoxyethyl Methanesulfonate

This guide provides comprehensive safety precautions and handling guidelines for 2-
Methoxyethyl methanesulfonate (CAS No. 16427-44-4) intended for researchers, scientists,

and professionals in drug development. Adherence to these protocols is critical to ensure

personal safety and minimize environmental risk.

Chemical Identification and Physical Properties
2-Methoxyethyl methanesulfonate is a chemical intermediate used in research and

development.[1] It is crucial to be aware of its physical and chemical properties to handle it

safely.
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Property Value Source

CAS Number 16427-44-4 [1][2]

Molecular Formula C4H10O4S [1]

Molecular Weight 154.18 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid
[2][3]

Boiling Point 126 °C at 12 mmHg [3]

Specific Gravity 1.25 (20/20 °C) [3]

Refractive Index 1.43 [3]

Purity >97.0% (GC) [3]

Hazard Identification and Classification
2-Methoxyethyl methanesulfonate is classified as a hazardous substance. The GHS

classification indicates multiple health risks.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[4]

Germ Cell Mutagenicity Category 1B
H340: May cause genetic

defects.

Carcinogenicity Category 1B H350: May cause cancer.

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Respiratory)

H335: May cause respiratory

irritation.[2][4]

Signal Word:Danger[5]

Hazard Pictograms:

GHS07 (Exclamation Mark)[2]

GHS08 (Health Hazard)

Safe Handling and Storage Protocols
Proper handling and storage are paramount to prevent exposure and accidents.

Handling Procedures
Engineering Controls: Always handle 2-Methoxyethyl methanesulfonate in a well-

ventilated area, preferably within a certified chemical fume hood to control vapor exposure.

[6][7] Emergency eyewash stations and safety showers must be readily accessible.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethyl-methanesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethyl-methanesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethyl-methanesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethyl-methanesulfonate
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d67f659?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethyl-methanesulfonate
https://www.merckmillipore.com/Web-CN-Site/zh_CN/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-814637&DocumentType=MSD&DocumentId=814637_SDS_IE_EN.PDF&DocumentUID=570895&Language=EN&Country=IE&Origin=null
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d67f659?context=bbe
https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC205260250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_1_1_dipropoxypropane.pdf
https://datasheets.scbt.com/sc-257504.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands and face thoroughly after handling.[10] Contaminated work clothing should not

be allowed out of the workplace and must be decontaminated before reuse.

Procedural Precautions: Avoid contact with skin, eyes, and clothing.[6][10] Do not breathe

mist, vapors, or spray.[6] Obtain special instructions before use and do not handle until all

safety precautions have been read and understood.

Storage Conditions
Container: Store in a tightly closed, original container.[10][11]

Environment: Keep in a cool, dry, and well-ventilated place away from direct sunlight.[10] A

refrigerator is a suitable storage location.[2]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and strong bases.[6][10]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is a critical line of defense against exposure.
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Task: Handling 2-Methoxyethyl
Methanesulfonate

Eye & Face Protection Hand Protection Body Protection Respiratory Protection
(If ventilation is inadequate or for spills)

Chemical Splash Goggles
(ANSI Z87.1 Compliant)

Face Shield (in addition to goggles)
for splash risk

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene) Lab Coat

Long Pants & Closed-Toe Shoes

Vapor Respirator / Self-Contained
Breathing Apparatus (SCBA)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Guide.

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[12]

Skin Contact

Immediately remove all contaminated clothing.

[10] Wash the affected area with plenty of soap

and water.[12] If skin irritation or a rash occurs,

get medical advice/attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the lower

and upper eyelids.[12] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting.[13] Rinse mouth with

water.[10] Call a POISON CENTER or doctor

immediately if you feel unwell.[5]

Accidental Release and Spill Procedures
A systematic approach is required to manage spills safely and effectively.

Small Spills (Contained in the lab)
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[11]

Contain: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite, or

Chemizorb®).[5][10]

Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[8][11]
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Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety officer.

Large Spills
Evacuate: Evacuate the area immediately and keep people away from and upwind of the

spill.[6][10]

Isolate: Prevent the material from entering drains or waterways.[5][11]

Emergency Services: Call emergency responders (e.g., 911) and the institutional safety

office.[14]

Control: Only trained personnel with appropriate PPE (including respiratory protection)

should attempt to control the spill.[8]
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Spill Occurs

Assess Spill Size
& Hazard Level

Small & Contained

Small

Large or Uncontrolled

Large

Alert Personnel
in Immediate Area

Don Appropriate PPE

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect in Labeled
Hazardous Waste Container

Clean & Decontaminate Area

Evacuate Area Immediately

Call 911 and
EH&S / Safety Office

Isolate the Area &
Prevent Entry

Await Emergency
Response Team

Click to download full resolution via product page

Caption: Workflow for Responding to a Chemical Spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b041135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide (CO2).

[6][10]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may

spread along floors, potentially forming explosive mixtures with air upon intense heating.[15]

Hazardous combustion products include carbon oxides and sulfur oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[5]

Disposal Considerations
Waste Classification: This material and its container must be disposed of as hazardous

waste.[8]

Procedure: Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[8][10] Contact a licensed professional waste disposal service to

dispose of this material. Do not allow the chemical to enter drains.[5][15] Containers should

be punctured to prevent reuse and disposed of at an authorized landfill.[8]

Experimental Workflow: Safe Handling Protocol
The following workflow outlines the standard operating procedure for using 2-Methoxyethyl
methanesulfonate in a laboratory setting.
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Start: Prepare for Experiment

Preparation Phase

Read & Understand SDS

Assemble & Inspect PPE
(Goggles, Gloves, Lab Coat)

Prepare Chemical Fume Hood

Handling Phase

Retrieve Chemical from Storage

Dispense Required Amount
Inside Fume Hood

Tightly Close Container

Post-Handling Phase

Return Chemical to Storage

Dispose of Contaminated Waste
in Hazardous Waste Container

Clean Work Area

Remove PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Standard Operating Procedure for Safe Handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b041135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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